66-84-2

Glucosamine hydrochloride

In Stock

• CAS RN:
• 66-84-2

• Formula:
• C6H14NO5Cl

• InChI:
• InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4-,5-,6?;/m1./s1

• InChIKey:
• QKPLRMLTKYXDST-NSEZLWDYSA-N

• Posttranslational modification regulator. Inhibits N-glycosylation of certain proteins. Regulates TGF-β signaling. Downregulates HIF-1. Suppresses 5-HT-induced nociceptive responses. Shows analgesic effects in vivo. Orally active.
  D-Glucosamine is an amino monosaccharide and a precursor in the biosynthesis of UDP-N-acetyl-D-glucosamine (UDP-GlcNAc; ) via the hexosamine pathway. It increases mineralization of MC3T3-E1 mouse osteoblastic cells when used at concentrations of 0.1 and 1 mM. D-Glucosamine (20 mg/kg per day) inhibits bone erosion and loss of glycosaminoglycans and proteoglycans in joints in a mouse model of collagenase-induced osteoarthritis.
  Glucosamine, an amino sugar is generated form glucose and glutamine and is naturally produced in the body. Glucosamine, a endogenous amino monosaccharide is the major source of glucosamine-6-phosphate and n-a...

Abietyl alcohol

• CAS RN:
• 666-84-2

• Formula:
• C20H32O

• InChI:
• InChI=1S/C20H32O/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h7,12,14,17-18,21H,5-6,8-11,13H2,1-4H3/t17-,18-,19-,20+/m0/s1

• InChIKey:
• GQRUHVMVWNKUFW-LWYYNNOASA-N

• Abietol is an abietane diterpenoid having the skeleton of abietane with double bonds at C-7 and C-13 and a hydroxy function at C-18. It derives from a hydride of an abieta-7,13-diene.

Potassium citrate

In Stock

• CAS RN:
• 866-84-2

• Formula:
• C6H5O7K3·H2O
  K3C6H5O7
  C6H5K3O7

• InChI:
• InChI=1S/C6H8O7.3K/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3

• InChIKey:
• QEEAPRPFLLJWCF-UHFFFAOYSA-K

• Potassium Citrate is the potassium salt form of citrate with alkalinizing property. Following absorption, potassium citrate causes increased plasma bicarbonate concentration, thereby raising blood and urinary pH. A simultaneous decrease in calcium ion activity occurs as a result of increasing calcium complex formation with dissociated anions. Levels of urinary citrate are increased due to modification of the renal handling of citrate. By promoting excretion of free bicarbonate ion and by increasing urinary pH in addition to an increased ionization of uric acid to more soluble urate ions, this agent exerts the alkalizing and anti-urolithic effect.
  Potassium citrate (anhydrous) is the anhydrous form of the tripotassium salt of citric acid. It has a role as a diuretic. It contains a citrate(3-).
  Potassium citrate (also known as tripotassium citrate) is a potassium salt of ...

4-Methyl-3-(1-methylethyl)benzenamine

In Stock

• CAS RN:
• 5266-84-2

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-7(2)10-6-9(11)5-4-8(10)3/h4-7H,11H2,1-3H3

• InChIKey:
• SHCLWCGJHOMCRX-UHFFFAOYSA-N

• 4-Methyl-3-(1-methylethyl)benzenamine is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.

4-Nitrophthalic anhydride

In Stock

• CAS RN:
• 5466-84-2

• Formula:
• C8H3NO5

• InChI:
• InChI=1S/C8H3NO5/c10-7-5-2-1-4(9(12)13)3-6(5)8(11)14-7/h1-3H

• InChIKey:
• MMVIDXVHQANYAE-UHFFFAOYSA-N

• 4-nitrophthalic anhydride is a yellow powder. (NTP, 1992)

1,4-Dioxa-8-azaspiro[4.5]decane-6-methanamine

In Stock

• CAS RN:
• 71766-84-2

• Formula:
• C8H16N2O2

• InChI:
• InChI=1S/C8H16N2O2/c9-5-7-6-10-2-1-8(7)11-3-4-12-8/h7,10H,1-6,9H2

• InChIKey:
• KUBWCLFVLBAPIE-UHFFFAOYSA-N

• 1,4-Dioxa-8-azaspiro[4.5]decane-6-methanamine is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.228. The purity is usually 95%.

2,3-Dihydrospiro(benzofuran-2,3'-piperidine)

• CAS RN:
• 89466-84-2

• Formula:
• C12H15NO

• InChI:
• InChI=1S/C12H15NO/c1-2-5-11-10(4-1)8-12(14-11)6-3-7-13-9-12/h1-2,4-5,13H,3,6-9H2

• InChIKey:
• NWVKCARSJJXIPN-UHFFFAOYSA-N

• 2,3-Dihydrospiro(benzofuran-2,3'-piperidine) is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.

tert-butyl N-[1-(propan-2-yl)pyrrolidin-3-yl]carbamate

In Stock

• CAS RN:
• 937166-84-2

• Formula:
• C12H24N2O2

• Tert-butyl N-[1-(propan-2-yl)pyrrolidin-3-yl]carbamate is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.3. The purity is usually 95%.

[3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl]methanol

In Stock

• CAS RN:
• 916766-84-2

• Formula:
• C10H10N2O2

• InChI:
• InChI=1S/C10H10N2O2/c1-7-11-10(14-12-7)9-4-2-3-8(5-9)6-13/h2-5,13H,6H2,1H3

• InChIKey:
• ZBIYTANHMLGZFB-UHFFFAOYSA-N

• [3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenyl]methanol is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.2 g/mol. The purity is usually 95%.

5-Bromo-2-isobutylisoindolin-1-one

In Stock

• CAS RN:
• 864866-84-2

• Formula:
• C12H14BrNO

• InChI:
• InChI=1S/C12H14BrNO/c1-8(2)6-14-7-9-5-10(13)3-4-11(9)12(14)15/h3-5,8H,6-7H2,1-2H3

• InChIKey:
• KLZWVZJMOPRSSX-UHFFFAOYSA-N

• 5-Bromo-2-isobutylisoindolin-1-one is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.

8-(3-Bromophenyl)-8-oxooctanenitrile

In Stock

• CAS RN:
• 898766-84-2

• Formula:
• C14H16BrNO

• InChI:
• InChI=1S/C14H16BrNO/c15-13-8-6-7-12(11-13)14(17)9-4-2-1-3-5-10-16/h6-8,11H,1-5,9H2

• InChIKey:
• LTLHWYRKNBAXHQ-UHFFFAOYSA-N

• 8-(3-Bromophenyl)-8-oxooctanenitrile is a useful research compound. Its molecular formula is C14H16BrNO and its molecular weight is 294.19 g/mol. The purity is usually 95%.

Methyl (E)-3-amino-3-methoxyprop-2-enoate;hydrochloride

Usually In Stock

• CAS RN:
• 102266-84-2

• Formula:
• C5H10ClNO3

• InChI:
• InChI=1S/C5H9NO3.ClH/c1-8-4(6)3-5(7)9-2;/h3H,6H2,1-2H3;1H/b4-3+;

• InChIKey:
• YBKLPAFDHSOMLA-UHFFFAOYSA-N

• Methyl (E)-3-amino-3-methoxyprop-2-enoate;hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO3 and its molecular weight is 167.59. The purity is usually 95%.

methyl 4-{[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]amino}-4-oxobutanoate

In Stock

• CAS RN:
• 314766-84-2

• Formula:
• C19H20N2O5S

• InChI:
• InChI=1S/C19H20N2O5S/c1-26-19(23)11-10-18(22)20-15-6-8-16(9-7-15)27(24,25)21-13-12-14-4-2-3-5-17(14)21/h2-9H,10-13H2,1H3,(H,20,22)

• InChIKey:
• HWHHQSMYONQDQB-UHFFFAOYSA-N

• Methyl 4-{[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]amino}-4-oxobutanoate is a useful research compound. Its molecular formula is C19H20N2O5S and its molecular weight is 388.44. The purity is usually 95%.

4,4-Difluorocyclohexanamine

In Stock

• CAS RN:
• 458566-84-2

• Formula:
• C6H11F2N

• InChI:
• InChI=1S/C6H11F2N/c7-6(8)3-1-5(9)2-4-6/h5H,1-4,9H2

• InChIKey:
• MQOFXVWAFFJFJH-UHFFFAOYSA-N

• 4,4-Difluorocyclohexanamine is a useful research compound. Its molecular formula is C6H11F2N and its molecular weight is 135.15 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-7-amine

In Stock

• CAS RN:
• 856966-84-2

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c12-8-4-5-10-9(7-8)13-11-3-1-2-6-14(10)11/h4-5,7H,1-3,6,12H2

• InChIKey:
• ZLAFVSXXGDPVKG-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydrobenzo[4,5]imidazo[1,2-a]pyridin-7-amine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.246. The purity is usually 95%.

N-(2-ethyl-6-methylphenyl)-5-{[1,2,3,4]tetrazolo[1,5-b]pyridazin-6-ylsulfanyl}-1,3,4-thiadiazol-2-amine

In Stock

• CAS RN:
• 940266-84-2

• Formula:
• C15H14N8S2

• InChI:
• InChI=1S/C15H14N8S2/c1-3-10-6-4-5-9(2)13(10)16-14-18-19-15(25-14)24-12-8-7-11-17-21-22-23(11)20-12/h4-8H,3H2,1-2H3,(H,16,18)

• InChIKey:
• YBADQMIXAXWCGE-UHFFFAOYSA-N

• N-(2-ethyl-6-methylphenyl)-5-{[1,2,3,4]tetrazolo[1,5-b]pyridazin-6-ylsulfanyl}-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C15H14N8S2 and its molecular weight is 370.5 g/mol. The purity is usually 95%.

2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione

• CAS RN:
• 115366-84-2

• Formula:
• C8H7N3S

• InChI:
• InChI=1S/C8H7N3S/c1-5-8(12)11-7-6(10-5)3-2-4-9-7/h2-4H,1H3,(H,9,11,12)

• InChIKey:
• CEQIQPGYHXGGQT-UHFFFAOYSA-N

• 2-Methylpyrido[2,3-B]pyrazine-3(4H)-thione is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23 g/mol. The purity is usually 95%.

1,5-Benzothiazepin-4(5H)-one, 8-chloro-2,3-dihydro-

In Stock

• CAS RN:
• 110766-84-2

• Formula:
• C9H8ClNOS

• InChI:
• InChI=1S/C9H8ClNOS/c10-6-1-2-7-8(5-6)13-4-3-9(12)11-7/h1-2,5H,3-4H2,(H,11,12)

• InChIKey:
• WYWKPNIAGOEYTD-UHFFFAOYSA-N

• 1,5-Benzothiazepin-4(5H)-one, 8-chloro-2,3-dihydro- is a useful research compound. Its molecular formula is C9H8ClNOS and its molecular weight is 213.68 g/mol. The purity is usually 95%.

(Z)-ethyl 1-isopropyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534566-84-2

• Formula:
• C24H21N5O6

• InChI:
• InChI=1S/C24H21N5O6/c1-4-35-24(32)18-13-17-20(25-19-10-5-6-11-27(19)23(17)31)28(14(2)3)21(18)26-22(30)15-8-7-9-16(12-15)29(33)34/h5-14H,4H2,1-3H3

• InChIKey:
• KNTCFJPBXUJQQZ-QLYXXIJNSA-N

• (Z)-ethyl 1-isopropyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C24H21N5O6 and its molecular weight is 475.461. The purity is usually 95%.

3-Methoxy-2,7-naphthyridine

In Stock

• CAS RN:
• 893566-84-2

• Formula:
• C9H8N2O

• InChI:
• InChI=1S/C9H8N2O/c1-12-9-4-7-2-3-10-5-8(7)6-11-9/h2-6H,1H3

• InChIKey:
• UAMREVYOGWZBKV-UHFFFAOYSA-N

• 3-Methoxy-2,7-naphthyridine is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.

5-Methylimidazo[5,1-b]thiazole

In Stock

• CAS RN:
• 165666-84-2

• Formula:
• C6H6N2S

• InChI:
• InChI=1S/C6H6N2S/c1-5-7-4-6-8(5)2-3-9-6/h2-4H,1H3

• InChIKey:
• FXIWYNFUTCBBHS-UHFFFAOYSA-N

• 5-Methylimidazo[5,1-b]thiazole, also known as 5-Methylimidazo[5,1-b]thiazole, is a useful research compound. Its molecular formula is C6H6N2S and its molecular weight is 138.19 g/mol. The purity is usually 95%.

2,4-dimethyl-7H-pyrrolo[2,3-d]pyrimidine

Usually In Stock

• CAS RN:
• 128266-84-2

• Formula:
• C8H9N3

• InChI:
• InChI=1S/C8H9N3/c1-5-7-3-4-9-8(7)11-6(2)10-5/h3-4H,1-2H3,(H,9,10,11)

• InChIKey:
• GYEONJBVURSPLI-UHFFFAOYSA-N

• 2,4-dimethyl-7H-pyrrolo[2,3-d]pyrimidine, also known as 2,4-dimethyl-7H-pyrrolo[2,3-d]pyrimidine, is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.

1-(4-chlorobenzyl)-4-(chloromethyl)-1H-imidazole

In Stock

• CAS RN:
• 1690866-84-2

• Formula:
• C11H10Cl2N2

• InChI:
• InChI=1S/C11H10Cl2N2/c12-5-11-7-15(8-14-11)6-9-1-3-10(13)4-2-9/h1-4,7-8H,5-6H2

• InChIKey:
• IPZALCHLFVONQG-UHFFFAOYSA-N

• 1-(4-chlorobenzyl)-4-(chloromethyl)-1H-imidazole is a useful research compound. Its molecular formula is C11H10Cl2N2 and its molecular weight is 241.11 g/mol. The purity is usually 95%.

2-(4-Isopropoxybenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187166-84-2

• Formula:
• C16H17NO2

• InChI:
• InChI=1S/C16H17NO2/c1-11(2)19-14-6-4-13(5-7-14)16(18)15-10-12(3)8-9-17-15/h4-11H,1-3H3

• InChIKey:
• QOLPYIZTPBLGEB-UHFFFAOYSA-N

• 2-(4-Isopropoxybenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.

(2-Methylthiazol-4-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705766-84-2

• Formula:
• C17H18N6O2S

• InChI:
• InChI=1S/C17H18N6O2S/c1-11-20-14(10-26-11)17(24)23-6-2-3-12(9-23)7-15-21-16(22-25-15)13-8-18-4-5-19-13/h4-5,8,10,12H,2-3,6-7,9H2,1H3

• InChIKey:
• WBDGNSKTTJEDSE-UHFFFAOYSA-N

• (2-Methylthiazol-4-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H18N6O2S and its molecular weight is 370.43. The purity is usually 95%.

2-(2,4-difluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

In Stock

• CAS RN:
• 1797866-84-2

• Formula:
• C16H17F2N3O2

• InChI:
• InChI=1S/C16H17F2N3O2/c17-12-2-1-11(15(18)8-12)7-16(22)20-13-9-19-21(10-13)14-3-5-23-6-4-14/h1-2,8-10,14H,3-7H2,(H,20,22)

• InChIKey:
• WEDUIHUADYANIQ-UHFFFAOYSA-N

• 2-(2,4-difluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C16H17F2N3O2 and its molecular weight is 321.328. The purity is usually 95%.

4-Chloro-3,5-dimethylphenyl 4-butoxy-3-methylbenzene-1-sulfonate

In Stock

• CAS RN:
• 2361866-84-2

• Formula:
• C19H23ClO4S

• InChI:
• InChI=1S/C19H23ClO4S/c1-5-6-9-23-18-8-7-17(12-13(18)2)25(21,22)24-16-10-14(3)19(20)15(4)11-16/h7-8,10-12H,5-6,9H2,1-4H3

• InChIKey:
• MTKKCDUWDQNQHJ-UHFFFAOYSA-N

• 4-Chloro-3,5-dimethylphenyl 4-butoxy-3-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C19H23ClO4S and its molecular weight is 382.9. The purity is usually 95%.

methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate

In Stock

• CAS RN:
• 1849566-84-2

• Formula:
• C10H13N3O3

• InChI:
• InChI=1S/C10H13N3O3/c1-15-9(14)8-3-4-13(8)7-5-11-10(16-2)12-6-7/h5-6,8H,3-4H2,1-2H3

• InChIKey:
• ZEZILBAGIAOBGD-UHFFFAOYSA-N

• Methyl 1-(2-methoxypyrimidin-5-yl)azetidine-2-carboxylate is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.

Oxalic acid; bis({1,4-dioxa-8-azaspiro[4.5]decan-6-yl}methanamine)

• CAS RN:
• 2007925-01-9; 71766-84-2

• Formula:
• C18H34N4O8

• InChI:
• InChI=1S/2C8H16N2O2.C2H2O4/c2*9-5-7-6-10-2-1-8(7)11-3-4-12-8;3-1(4)2(5)6/h2*7,10H,1-6,9H2;(H,3,4)(H,5,6)

• InChIKey:
• FTTJMCDJDSQILG-UHFFFAOYSA-N

• Oxalic acid; bis({1,4-dioxa-8-azaspiro[4.5]decan-6-yl}methanamine) is a useful research compound. Its molecular formula is C18H34N4O8 and its molecular weight is 434.49. The purity is usually 95%.

Glucosamine hydrochloride

• CAS RN:
• 1078691-95-8; 576-44-3; 66-84-2

• Formula:
• C6H14ClNO5

• InChI:
• InChI=1S/C6H13NO5.ClH/c7-3-5(10)4(9)2(1-8)12-6(3)11;/h2-6,8-11H,1,7H2;1H/t2-,3-,4-,5-,6?;/m1./s1

• InChIKey:
• QKPLRMLTKYXDST-NSEZLWDYSA-N

• Glucosamine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO5 and its molecular weight is 215.63. The purity is usually 95%.